(4-Chlorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone

• IUPAC Name: (4-chlorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C18H16ClNO/c19-17-9-7-16(8-10-17)18(21)15-5-3-14(4-6-15)13-20-11-1-2-12-20/h1-10H,11-13H2
• InChI Key: DQRJXPQNVVNJHP-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCN1CC2=CC=C(C=C2)C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H16ClNO
• DSSTOX Substance ID: DTXSID10643028
• Molecular Weight: 297.8 g/mol
• CAS RN: 898764-05-1

Description

“(4-Chlorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone” is a compound that contains a pyrrole ring system. Pyrrole is a biologically active scaffold known for its diverse activities. It’s found in many natural products and is considered a potential source of biologically active compounds. The compound also contains a 4-chlorophenyl group and a phenyl group attached to a methanone group.

Synthesis Analysis

The compound was synthesized for the first time by the base-catalyzed intramolecular cyclization of 4-((4-chlorophenyl)amino)-4-phenyl-1-(thiophen-2-yl)pent-2-yn-1-one. The starting aminoacetylenic ketone was prepared by cross-coupling of available propargylamines with acyl chlorides in the presence of the PdCl2/CuI/Ph3P catalytic system.

Molecular Structure Analysis

The molecular structure of the compound includes a pyrrole ring, which is a five-membered aromatic heterocycle. It also contains a 4-chlorophenyl group and a phenyl group attached to a methanone group.

Chemical Reactions Analysis

The synthesis of the compound involves a base-catalyzed intramolecular cyclization. This reaction is part of the broader class of reactions involving intramolecular cyclization, which is a common method for the preparation of pyrrol-3-ones.

Scientific Research Applications

Microwave-Assisted Synthesis and Biological Evaluation

Research has demonstrated the utility of microwave-assisted synthesis for producing pyrazoline and pyridyl methanone derivatives, including structures similar to the query compound. These derivatives have shown significant anti-inflammatory and antibacterial activities, highlighting the compound's potential in therapeutic applications. The use of microwave irradiation offers advantages in terms of higher yields and environmental friendliness compared to traditional synthesis methods (Ravula et al., 2016).

Spectroscopic, Quantum Chemical, and Antimicrobial Activity Study

Another study focused on the molecular structure, spectroscopic analysis, quantum chemical considerations, and antimicrobial activity of a closely related compound. This comprehensive analysis provided insights into the stability, charge transfer, and electronic properties of the molecule. The study also confirmed the compound's antimicrobial efficacy, suggesting its potential as a lead structure in developing new antimicrobial agents (Sivakumar et al., 2021).

Formulation Development for Poorly Water-Soluble Compounds

Research into formulation strategies has also been conducted to enhance the bioavailability of poorly water-soluble compounds like the query chemical. A study explored the development of a precipitation-resistant solution formulation to improve in vivo exposure, which is crucial for the early stages of drug development and clinical evaluations (Burton et al., 2012).

Molecular Docking and Anticancer Activity

Molecular docking studies have been employed to assess the binding efficiency of related compounds to biological targets, providing valuable insights into their potential anticancer activity. This approach allows for the identification of promising candidates for further development as anticancer agents, leveraging structural information to predict biological activity (Katariya et al., 2021).

Future Directions

The compound’s pyrrole ring system is a potential source of biologically active compounds. Therefore, future research could focus on exploring this skeleton to its maximum potential against several diseases or disorders. Additionally, the development of alternative methods for the preparation of pyrrol-3-ones, such as this compound, is an important task.

Mechanism of Action

Target of Action

It is known that many indole derivatives, which share a similar structure with this compound, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets, leading to changes in cellular functions . The interaction often involves the formation of hydrogen bonds and other types of molecular interactions, which can alter the conformation and activity of the target proteins .

Biochemical Pathways

Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A and Coxsackie B4 virus .

Result of Action

Indole derivatives are known to exert various biological effects, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .